N-(2-((2-(Decylamino)ethyl)amino)ethyl)glycine

• CAS No.: 176234-88-1
• Molecular Formula: C16H35N3O2
• Molecular Weight: 301.47 g/mol
• IUPAC Name: 2-[2-[2-(decylamino)ethylamino]ethylamino]acetic acid
• InChI: InChI=1S/C16H35N3O2/c1-2-3-4-5-6-7-8-9-10-17-11-12-18-13-14-19-15-16(20)21/h17-19H,2-15H2,1H3,(H,20,21)
• InChI Key: KJCUXIMAHDQOLL-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCNCCNCCNCC(=O)O

Description

N-(2-((2-(Decylamino)ethyl)amino)ethyl)glycine is a chemical compound with the molecular formula C16H35N3O2 It is characterized by the presence of a decylamino group attached to an ethylamino chain, which is further connected to a glycine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-((2-(Decylamino)ethyl)amino)ethyl)glycine typically involves the reaction of decylamine with ethylenediamine, followed by the introduction of a glycine moiety. The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction. The process can be summarized as follows:

Decylamine Reaction: Decylamine is reacted with ethylenediamine in the presence of a suitable solvent.

Glycine Introduction: The resulting intermediate is then reacted with glycine under controlled conditions to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction pathways but optimized for higher yields and efficiency. This can include the use of continuous flow reactors and automated systems to ensure consistent product quality.

Chemical Reactions Analysis

Types of Reactions

N-(2-((2-(Decylamino)ethyl)amino)ethyl)glycine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield amine derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Conditions for substitution reactions may include the use of catalysts and specific solvents to facilitate the reaction.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amine derivatives.

Scientific Research Applications

N-(2-((2-(Decylamino)ethyl)amino)ethyl)glycine has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential role in biological systems and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of surfactants and other industrial chemicals.

Mechanism of Action

The mechanism of action of N-(2-((2-(Decylamino)ethyl)amino)ethyl)glycine involves its interaction with specific molecular targets and pathways The decylamino group can interact with hydrophobic regions of biomolecules, while the glycine moiety may participate in hydrogen bonding and other interactions

Comparison with Similar Compounds

Similar Compounds

N-(2-((2-(Dodecylamino)ethyl)amino)ethyl)glycine: Similar structure with a dodecyl group instead of a decyl group.

N-(2-((2-(Octylamino)ethyl)amino)ethyl)glycine: Contains an octyl group instead of a decyl group.

Uniqueness

N-(2-((2-(Decylamino)ethyl)amino)ethyl)glycine is unique due to its specific decylamino group, which imparts distinct hydrophobic properties and potential interactions with biomolecules. This uniqueness makes it valuable for specific applications where these properties are advantageous.